Cas no 2418714-98-2 (methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate)

Methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate is a specialized benzoate derivative featuring both ethynyl and Fmoc-protected methylamino functional groups. Its key advantages include versatility in organic synthesis, particularly in peptide coupling and click chemistry applications, due to the reactive ethynyl moiety. The Fmoc group provides orthogonal protection for the amine, enabling selective deprotection under mild basic conditions. The ester functionality further enhances its utility as a synthetic intermediate. This compound is particularly valuable in medicinal chemistry and materials science, where precise functionalization and controlled reactivity are required. Its well-defined structure ensures reproducibility in complex multi-step syntheses.
methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate structure
2418714-98-2 structure
Product Name:methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate
CAS No:2418714-98-2
MF:C26H21NO4
MW:411.449247121811
CID:6386497
PubChem ID:165770739
Update Time:2025-10-28

methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-7544284
    • methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate
    • 2418714-98-2
    • Inchi: 1S/C26H21NO4/c1-4-17-13-18(25(28)30-3)15-19(14-17)27(2)26(29)31-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h1,5-15,24H,16H2,2-3H3
    • InChI Key: OTGFJWDHKDECAM-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C1C=C(C#C)C=C(C(=O)OC)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 411.14705815g/mol
  • Monoisotopic Mass: 411.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 55.8Ų

methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate Pricemore >>

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Additional information on methyl 3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)benzoate

Methyl 3-Ethynyl-5-({[(9H-Fluoren-9-Yl)methoxy]carbonyl}(Methyl)amino)Benzoate (CAS No. 2418714-98-2)

Methyl 3-Ethynyl-5-({[(9H-Fluoren-9-Yl)methoxy]carbonyl}(Methyl)amino)Benzoate, a compound with the CAS registry number 2418714-98-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methyl amino substituent, and an ethynyl group attached to a benzoate backbone. The combination of these functional groups makes it a versatile building block for various applications.

The Fmoc group, derived from 9H-fluoren-9-yl methoxy carbonyl, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests potential applications in the synthesis of complex molecules, particularly in the realm of peptide chemistry. The methyl amino group adds to the compound's reactivity and functionality, making it suitable for further modifications or as an intermediate in multi-step synthesis processes. Additionally, the ethynyl group introduces alkyne functionality, which is valuable in click chemistry and other conjugation reactions.

Recent studies have highlighted the utility of compounds like methyl 3-ethynyl...benzoate in the development of advanced materials. For instance, researchers have explored its use as a precursor for constructing functional polymers with tailored electronic properties. The ability to integrate multiple functional groups into a single molecule allows for fine-tuning of material characteristics, such as conductivity and mechanical stability.

In terms of synthesis, this compound can be prepared through a combination of coupling reactions and protective group strategies. The incorporation of the Fmoc group typically involves nucleophilic acyl substitution, while the introduction of the ethynyl group may require Sonogashira or other alkyne coupling techniques. These methods ensure high yields and purity, making the compound suitable for both academic research and industrial applications.

From a medicinal chemistry perspective, this compound's structure suggests potential bioactivity. The benzoate backbone is reminiscent of pharmacophores found in various bioactive compounds, while the Fmoc and methyl amino groups could influence solubility and binding affinity. Ongoing research is exploring its role as a lead compound in drug discovery programs targeting specific therapeutic areas.

In conclusion, methyl 3-ethynyl...benzoate (CAS No. 2418714-98-2) stands out as a multifunctional molecule with diverse applications across organic synthesis, materials science, and medicinal chemistry. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to develop innovative solutions in these fields.

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